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Compound of Interest

Compound Name: 2-0x0-2H-pyran-5-carbonitrile

Cat. No.: B136711

This document provides immediate safety, handling, and disposal protocols for 2-oxo-2H-
pyran-5-carbonitrile, tailored for researchers, scientists, and professionals in drug
development. The following procedures are designed to ensure the safe management of this
chemical in a laboratory setting.

Hazard Identification and Classification

2-ox0-2H-pyran-5-carbonitrile is classified as a hazardous substance. The following table
summarizes its GHS classifications based on available data.[1]

Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Specific target organ toxicity, 3 H335: May cause respiratory
single exposure irritation
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Personal Protective Equipment (PPE)

To mitigate the risks associated with handling 2-oxo-2H-pyran-5-carbonitrile, the following
personal protective equipment is mandatory.

Protection Type Specification Rationale
] Chemical safety goggles or a Protects against splashes and
Eye and Face Protection ] o
face shield. eye irritation.[2][3]
) Chemical-resistant gloves Prevents skin contact and
Hand Protection o ]
(e.qg., nitrile). absorption.[4]
) ] Protects against skin contact.
Skin and Body Protection Laboratory coat.

[3]

) ) Use in a well-ventilated area or  Prevents inhalation of dust or
Respiratory Protection )
under a chemical fume hood. vapors.[3]

Operational Plan: Handling Protocol

Adherence to a strict, step-by-step operational plan is crucial for the safe handling of 2-oxo-2H-
pyran-5-carbonitrile.

Preparation and Engineering Controls

o Ventilation: All handling of 2-oxo0-2H-pyran-5-carbonitrile must be conducted in a well-
ventilated laboratory fume hood to minimize inhalation exposure.[3]

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible and in good working order.

o Spill Kit: A spill kit containing appropriate absorbent material (e.g., vermiculite, sand) should
be available in the immediate vicinity.

Handling the Chemical

o Personal Protective Equipment: Don the required PPE as outlined in the table above before
handling the chemical.
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» Avoiding Contamination: Do not eat, drink, or smoke in the handling area. Wash hands
thoroughly after handling.

o Container Management: Keep the container tightly closed when not in use to prevent the
release of vapors.

In Case of Exposure or Spill

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do. Seek medical attention.

o Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of
soap and water.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

o Spill Response: In the event of a spill, absorb the material with an inert absorbent and place
it in a sealed container for disposal as hazardous waste.[5]

Disposal Plan

The disposal of 2-ox0-2H-pyran-5-carbonitrile and its contaminated materials must be
managed as hazardous waste in accordance with institutional and local regulations.

Waste Segregation and Collection

» Designated Waste Container: All waste containing 2-oxo-2H-pyran-5-carbonitrile, including
empty containers, contaminated PPE, and spill cleanup materials, must be collected in a
designated, leak-proof, and clearly labeled hazardous waste container.[5]

e Labeling: The container must be labeled with "Hazardous Waste," the full chemical name "2-
oxo-2H-pyran-5-carbonitrile,"” and the associated hazard symbols.[5]

Storage of Waste
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e Secure Location: Store the hazardous waste container in a designated, secure area away
from incompatible materials.

e Secondary Containment: The storage area should have secondary containment to prevent
environmental contamination in case of a leak.[5]

Final Disposal

» Licensed Disposal Service: Arrange for the collection and disposal of the hazardous waste
through your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company.[5]

o Regulatory Compliance: Ensure that all disposal activities comply with national and local
regulations.

Workflow Diagram
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Workflow for Handling and Disposal of 2-oxo-2H-pyran-5-carbonitrile

Handling Protocol

Preparation & Engineering Controls
(Fume Hood, Emergency Equipment, Spill Kit)

'

Don Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

'

Chemical Handling
(Avoid Contamination, Keep Container Closed)

- T ~
= T \
- 1 \
Emergency Procedures I AN
4,’ ' \\\
Exposure Event ' \
(Eye, Skin, Inhalation, Ingestion) Spill Bvent \‘
/ l |
1
1
/
/
/I
Administer First Aid & Seek Medical Attention Contain and Clean Spill with Absorbent Material /
/
/
t /
) T 4
Disposal Protocol s
A/

Collect Waste in Labeled Container
(Chemical, Contaminated PPE, Spill Debris)

'

Store Waste in Secure, Designated Area

'

Arrange for Professional Disposal
(EHS or Licensed Contractor)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-oxo-2H-pyran-5-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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